Cas no 64474-08-4 (2-Dodecanone,12-[(2R,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-)

• Product Name: 2-Dodecanone,12-[(2R,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-
• CAS No: 64474-08-4
• MF: C₁₈H₃₅NO₂
• MW: 297.476005792618
• CID: 516149
• Update Time: 2025-04-19

2-Dodecanone,12-[(2R,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanone,12-[(2R,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-
• (+)-iso-6-Cassine
• (+)-6-Isocassine
• 2-Dodecanone,12-(5-hydroxy-6-methyl-2-piperidinyl)-, [2R-(2a,5b,6b)]-
• 6-Isocassine
• Isocassine

• Inchi： 1S/C18H35NO2/c1-15(20)11-9-7-5-3-4-6-8-10-12-17-13-14-18(21)16(2)19-17/h16-19,21H,3-14H2,1-2H3
• InChI Key： QPRMGHKASRLPJP-UHFFFAOYSA-N
• SMILES： CC1C(O)CCC(CCCCCCCCCCC(=O)C)N1

Computed Properties

• Exact Mass: 297.26695
• Monoisotopic Mass: 297.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives